Cas no 477331-45-6 (2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chlorophenyl)acetamide)

• Product Name: 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chlorophenyl)acetamide
• CAS No: 477331-45-6
• MF: C₁₇H₁₄ClN₃OS₃
• MW: 407.960558414459
• CID: 3050709
• PubChem ID: 1543091
• Update Time: 2025-04-21

2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N-(3-chlorophenyl)acetamide
• 650-698-1
• SALOR-INT L245003-1EA
• 2-{[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(3-chlorophenyl)acetamide
• AKOS002174061
• STL308069
• 477331-45-6

• Inchi： 1S/C17H14ClN3OS3/c18-13-7-4-8-14(9-13)19-15(22)11-24-17-21-20-16(25-17)23-10-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,19,22)
• InChI Key： METFVZZELZJGLQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSC1=NN=C(S1)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 406.9987533Da
• Monoisotopic Mass: 406.9987533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 134Ų